Cas no 1245569-90-7 (6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol)

• Product Name: 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol
• CAS No: 1245569-90-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• MDL: MFCD17430429
• CID: 5562112
• Update Time: 2025-06-08

6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol
• 1H-Carbazol-1-ol, 6-ethyl-2,3,4,9-tetrahydro-

• MDL： MFCD17430429
• Inchi： 1S/C14H17NO/c1-2-9-6-7-12-11(8-9)10-4-3-5-13(16)14(10)15-12/h6-8,13,15-16H,2-5H2,1H3
• InChI Key： PODLQCGQTZRDKM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CC)C=C2)C2=C1C(O)CCC2

Computed Properties

• Exact Mass: 215.131
• Monoisotopic Mass: 215.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36A^2

Additional information on 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol

Introduction to 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol (CAS No. 1245569-90-7) and Its Emerging Applications in Chemical and Biomedical Research

6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol, identified by the chemical abstracts service number 1245569-90-7, is a heterocyclic organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the carbazole family, a class of nitrogen-containing aromatic compounds known for their broad spectrum of pharmacological effects. The presence of an ethyl group at the 6-position and a hydroxyl group at the 1-position introduces specific functional characteristics that make this molecule a promising candidate for further investigation.

The structural framework of 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol consists of a partially saturated carbazole core, which is a derivative of benzopyran. This structural motif is commonly found in natural products and bioactive molecules, contributing to its potential biological relevance. The tetrahydropyran ring system enhances the compound's solubility and metabolic stability, making it an attractive scaffold for drug development. Additionally, the hydroxyl group at the 1-position provides a site for further chemical modification, allowing for the synthesis of analogs with tailored biological properties.

In recent years, there has been growing interest in carbazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Specifically, 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol has been investigated for its potential role as an anti-inflammatory agent. Preclinical research suggests that this compound may interact with inflammatory signaling pathways by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. These interactions could lead to reduced pro-inflammatory cytokine production and attenuation of inflammatory responses.

Moreover, the carbazole scaffold has shown promise in oncology research. Several derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. The hydroxyl group in 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol may play a crucial role in mediating these effects by facilitating interactions with intracellular targets. Recent studies have also explored the compound's potential in overcoming multidrug resistance in cancer cells, a significant challenge in chemotherapy regimens.

The synthesis of 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. The introduction of the ethyl group at the 6-position can be achieved through Friedel-Crafts alkylation or cross-coupling reactions such as Suzuki or Stille couplings. The hydroxyl group at the 1-position can be incorporated via hydroxylation or oxidation of precursor molecules. These synthetic strategies allow for flexibility in modifying the core structure while retaining key pharmacophoric elements.

The pharmacokinetic properties of 6-ethyl-2,3,4,9-tetrahydro-1H-carbazol-1-ol are also of considerable interest. Preliminary studies indicate that this compound exhibits reasonable oral bioavailability and moderate tissue distribution upon administration. The tetrahydropyran ring system contributes to its metabolic stability by reducing susceptibility to oxidative degradation. Additionally, the compound's solubility profile suggests potential for formulation into oral or injectable dosage forms suitable for clinical trials.

In conclusion,6-ethyl -2 ,3 ,4 ,9 -tetrahydro - 1 H - carbazol - 1 - ol ( CAS No . 1245569 -90 -7 ) represents a structurally intriguing and biologically relevant compound with applications spanning multiple therapeutic areas . Its unique combination of functional groups , synthetic accessibility , and promising preclinical data position it as a valuable scaffold for further medicinal chemistry investigations . As research continues to uncover new biological activities and mechanisms of action , this compound is poised to contribute significantly to advancements in chemical and biomedical science .